Cas no 149978-59-6 (1H-Pyrazole-3-butanol,5-amino-)
149978-59-6 structure
Product Name:1H-Pyrazole-3-butanol,5-amino-
CAS No:149978-59-6
MF:C7H13N3O
MW:155.197621107101
CID:100017
PubChem ID:45121330
Update Time:2025-04-18
1H-Pyrazole-3-butanol,5-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-butanol,5-amino-
- 149978-59-6
- 4-(5-Amino-1H-pyrazol-3-yl)butan-1-ol
- 1H-Pyrazole-3-butanol, 5-amino-
-
- Inchi： 1S/C7H13N3O/c8-7-5-6(9-10-7)3-1-2-4-11/h5,11H,1-4H2,(H3,8,9,10)
- InChI Key： PPTJLRVJDUKTIU-UHFFFAOYSA-N
- SMILES： OCCCCC1=CC(N)=NN1
Computed Properties
- Exact Mass: 155.10599
- Monoisotopic Mass: 155.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.9A^2
- XLogP3: 0.2
Experimental Properties
- PSA: 74.93
1H-Pyrazole-3-butanol,5-amino- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
149978-59-6 (1H-Pyrazole-3-butanol,5-amino-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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